N'-[1-(4-ethoxyphenyl)ethylidene]hexanohydrazide

• IUPAC Name: N-[(E)-1-(4-ethoxyphenyl)ethylideneamino]hexanamide
• InChI: InChI=1S/C16H24N2O2/c1-4-6-7-8-16(19)18-17-13(3)14-9-11-15(12-10-14)20-5-2/h9-12H,4-8H2,1-3H3,(H,18,19)/b17-13+
• InChI Key: SDLYHRDYROICCW-GHRIWEEISA-N
• Canonical SMILES: CCCCCC(=O)NN=C(C)C1=CC=C(C=C1)OCC
• Isomeric SMILES: CCCCCC(=O)N/N=C(\C)/C1=CC=C(C=C1)OCC
• Molecular Formula: C16H24N2O2
• Molecular Weight: 276.37 g/mol

Description

“N’-[1-(4-ethoxyphenyl)ethylidene]hexanohydrazide” is a hydrazide compound. Hydrazides are a class of organic compounds characterized by a nitrogen-nitrogen covalent bond where both nitrogen atoms are also bonded to a carbonyl group (C=O). They are often used in organic synthesis due to their reactivity.

Synthesis Analysis

The synthesis of a hydrazide typically involves the reaction of a carboxylic acid (or its derivative) with hydrazine. In this case, the carboxylic acid would likely be hexanoic acid, and the hydrazine would be substituted with a 4-ethoxyphenyl group.

Molecular Structure Analysis

The molecular structure of this compound would include a hexanoyl group (a six-carbon chain ending in a carbonyl group), attached to a hydrazide group, which is in turn attached to a 4-ethoxyphenyl group.

Chemical Reactions Analysis

Hydrazides can undergo a variety of chemical reactions, including condensation with aldehydes or ketones to form hydrazones, and reaction with nitrous acid to form diazo compounds.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound depend on its molecular structure. For example, hydrazides are typically solid at room temperature, and they are generally soluble in common organic solvents.

Mechanism of Action

The mechanism of action of a compound depends on its intended use. For example, some hydrazides are used as antimicrobial agents, where they inhibit the growth of bacteria by interfering with cell wall synthesis.

Safety and Hazards

Like many organic compounds, hydrazides can be hazardous. They may cause skin and eye irritation, and they may be harmful if swallowed or inhaled.

Future Directions

The future directions for research on this compound would depend on its potential applications. For example, if it shows promise as an antimicrobial agent, future research might focus on testing its efficacy against various types of bacteria.